Cas no 1779946-13-2 (7-methylisoquinoline-1-carboxylic acid)

• Product Name: 7-methylisoquinoline-1-carboxylic acid
• CAS No: 1779946-13-2
• Molecular Formula: C₁₁H₉NO₂
• Molecular Weight: 187.194662809372
• MDL: MFCD30477873
• CID: 5191583
• PubChem ID: 82405556

7-methylisoquinoline-1-carboxylic acid Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 7-methyl-
• 7-methylisoquinoline-1-carboxylic acid

• MDL： MFCD30477873
• InChIKey： YLYSUXLGBUAJLV-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO2/c1-7-2-3-8-4-5-12-10(11(13)14)9(8)6-7/h2-6H,1H3,(H,13,14)
• SMILES： C1(C(O)=O)C2=C(C=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 187.063328530g/mol
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives